Cas no 1515-72-6 (N-Butylphthalimide)

• Product Name: N-Butylphthalimide
• CAS No: 1515-72-6
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD00039695
• CID: 41507
• PubChem ID: 87563737
• Update Time: 2025-11-02

N-Butylphthalimide Chemical and Physical Properties

Names and Identifiers

• 2-Butylisoindoline-1,3-dione
• N-(N-BUTYL)PHTHALIMIDE
• 2-Butyl-1H-isoindole-1,3-(2H)-dione
• BUTYL PHTHALIMIDE
• 2-butyl-1h-isoindole-3(2h)-dione
• 3(2H)-dione,2-butyl-1H-Isoindole-1
• 1H-Isoindole-1,3(2H)-dione, 2-butyl-
• N-buthlphthalimide (B)
• N-N-BUTYLPHTALIMIDE
• N-Butylphthalimide
• 2-Butyl-1H-isoindole-1,3(2H)-dione
• 2-butylisoindole-1,3-dione
• n-Butyl PhthalaMide
• N-n-butylphthalimide
• LABOTEST-BB LT00455650
• N-(N-Butyl)phthalimide,98%
• 1-Phthalimidobutane
• Phthalimide, N-butyl-
• 5TH1DKT35E
• DLKDEVCJRCPTLN-UHFFFAOYSA-N
• 2-butylbenzo[c]azoline-1,3-dione
• NSC3559
• N-Butyl-phthalimid
• N,n-BUTYL PHTHALIMIDE
• DSSTox_RID_80337

• MDL： MFCD00039695
• Inchi： 1S/C12H13NO2/c1-2-3-8-13-11(14)9-6-4-5-7-10(9)12(13)15/h4-7H,2-3,8H2,1H3
• InChI Key： DLKDEVCJRCPTLN-UHFFFAOYSA-N
• SMILES： CCCCN1C(=O)C2C(=CC=CC=2)C1=O
• BRN： 147784

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: Light yellow transparent liquid.
• Density: 1.1255 (rough estimate)
• Melting Point: 32-36 °C
• Boiling Point: 120-123°C 5mm
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.5260 (estimate)
• PSA: 37.38000
• LogP: 2.02060
• Solubility: Insoluble in water.

N-Butylphthalimide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-Butylphthalimide

Comprehensive Overview of N-Butylphthalimide (CAS No. 1515-72-6): Properties, Applications, and Industry Insights

N-Butylphthalimide (CAS No. 1515-72-6) is a specialized organic compound belonging to the phthalimide family, widely recognized for its versatile applications in industrial and research settings. With the growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and material science, this compound has garnered significant attention. Its molecular structure, characterized by a phthalimide core substituted with a butyl group, offers unique reactivity and stability, making it a valuable building block in synthetic chemistry.

The compound’s chemical properties include a molecular formula of C₁₂H₁₃NO₂ and a molecular weight of 203.24 g/mol. Its solid crystalline form and moderate solubility in organic solvents like ethanol and dichloromethane facilitate its use in various reactions. Researchers often explore N-Butylphthalimide for its role in N-alkylation processes, where it serves as a precursor for synthesizing more complex molecules. Recent studies highlight its potential in green chemistry initiatives, aligning with the global push for sustainable and eco-friendly chemical processes.

In the pharmaceutical industry, N-Butylphthalimide is a key intermediate for developing active pharmaceutical ingredients (APIs). Its derivatives are investigated for their biological activity, including antimicrobial and anti-inflammatory properties. This aligns with current trends in drug discovery, where heterocyclic compounds like phthalimides are prioritized for their structural diversity and therapeutic potential. Additionally, the compound’s stability under various conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry.

The agrochemical sector also benefits from N-Butylphthalimide, particularly in formulating crop protection agents. Its derivatives exhibit pesticidal activity, addressing the need for innovative solutions to combat resistant pests. With the rise of precision agriculture, the demand for specialized intermediates like N-Butylphthalimide is expected to grow, driven by the need for efficient and targeted agrochemicals.

From a material science perspective, N-Butylphthalimide contributes to the development of advanced polymers and coatings. Its incorporation into polymer matrices enhances thermal stability and mechanical properties, catering to industries such as automotive and electronics. The compound’s compatibility with nanotechnology applications further expands its utility, particularly in creating functional nanomaterials with tailored properties.

Environmental and safety considerations are paramount when handling N-Butylphthalimide. While it is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. The compound’s biodegradability and low toxicity profile make it a preferable choice for industries aiming to reduce their environmental footprint. This aligns with the increasing consumer and regulatory focus on sustainable chemicals and green manufacturing.

In conclusion, N-Butylphthalimide (CAS No. 1515-72-6) stands out as a multifaceted compound with broad applications across diverse industries. Its role in drug discovery, agrochemical innovation, and material engineering underscores its importance in modern chemistry. As research continues to uncover new potentials, this compound is poised to remain a critical component in the advancement of science and technology.